Cas no 1000572-25-7 (<br>Ethyl 2,5-dihydro-5-oxo-1-(2,4,6-trimethylphenyl)-1H-1,2,4-triazole-3-carbo xylate)

• Product Name: <br>Ethyl 2,5-dihydro-5-oxo-1-(2,4,6-trimethylphenyl)-1H-1,2,4-triazole-3-carbo xylate
• CAS No: 1000572-25-7
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 3157551
• PubChem ID: 135949937
• Update Time: 2025-04-21

<br>Ethyl 2,5-dihydro-5-oxo-1-(2,4,6-trimethylphenyl)-1H-1,2,4-triazole-3-carbo xylate Chemical and Physical Properties

Names and Identifiers

• <br>Ethyl 2,5-dihydro-5-oxo-1-(2,4,6-trimethylphenyl)-1H-1,2,4-triazole-3-carbo xylate
• MFCD09877955
• Ethyl1-mesityl-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• 1000572-25-7
• Ethyl 1-mesityl-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• Ethyl 2,5-dihydro-5-oxo-1-(2,4,6-trimethylphenyl)-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD09877955
• Inchi： 1S/C14H17N3O3/c1-5-20-13(18)12-15-14(19)17(16-12)11-9(3)6-8(2)7-10(11)4/h6-7H,5H2,1-4H3,(H,15,16,19)
• InChI Key： QZMIUBIMQVZJHD-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=O)OCC)=NN1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 275.12699141Da
• Monoisotopic Mass: 275.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71Ų